7-Chloro-2-thioxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester

• Molecular Formula: C14H17ClN2O2S
• Molecular Weight: 312.8 g/mol
• IUPAC Name: tert-butyl 7-chloro-2-sulfanylidene-3,5-dihydro-1H-1,4-benzodiazepine-4-carboxylate
• InChI: InChI=1S/C14H17ClN2O2S/c1-14(2,3)19-13(18)17-7-9-6-10(15)4-5-11(9)16-12(20)8-17/h4-6H,7-8H2,1-3H3,(H,16,20)
• InChI Key: DQVONBHFDVHMJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(C=CC(=C2)Cl)NC(=S)C1

Description

7-Chloro-2-thioxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H17ClN2O2S and its molecular weight is 312.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-2-thioxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-2-thioxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 7-chloro-2-oxo-1,2,3,5-tetrahydro-benzo[1,4]diazepine-4-carboxylic acid tert-butyl ester (41.1 g, 0.139 mol) and 2,4-bis-(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide (31.5 g, 0.0763 mol) in tetrahydrofuran (1100 ml) was heated at reflux for 3 h. The solvent was evaporated and the residue was triturated in tort-butyl methyl ether. The precipitate was removed by filtration and the filtrate was concentrated to dryness. The residue was crystallized from hot ethanol to give the title compound (37.5 g, 86.4%) as light yellow solid. MS m/e: 311 (M−H+).